Cas no 1006348-57-7 (2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid)

• Product Name: 2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid
• CAS No: 1006348-57-7
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• MDL: MFCD04967809
• CID: 3058363
• PubChem ID: 19576698
• Update Time: 2025-04-21

2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanoic acid
• 2-[5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
• 2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid
• MFCD04967809
• SCHEMBL15484996
• EN300-92687
• AKOS000306627
• CS-0264386
• I+/--Ethyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole-1-acetic acid
• 2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]butanoic acid
• BBL039805
• DTXSID101177340
• GQB34857
• 1006348-57-7
• STK349360
• 2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]butyric acid
• 2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanoicacid

• MDL： MFCD04967809
• Inchi： 1S/C9H11F3N2O2/c1-3-6(8(15)16)14-5(2)4-7(13-14)9(10,11)12/h4,6H,3H2,1-2H3,(H,15,16)
• InChI Key： XKONCEKLNBIPLF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C(C(=O)O)CC)N=1)(F)F

Computed Properties

• Exact Mass: 236.07726208Da
• Monoisotopic Mass: 236.07726208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives